Cas no 1227269-01-3 (5-Methyl-pyridine-2-carbonitrile Hydrochloride)

• Product Name: 5-Methyl-pyridine-2-carbonitrile Hydrochloride
• CAS No: 1227269-01-3
• MF: C₈H₉ClN₂
• MW: 168.623460531235
• CID: 4563790
• Update Time: 2025-06-15

5-Methyl-pyridine-2-carbonitrile Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Methylpyridine-2-carbonitrile hydrochloride
• 5-Methyl-pyridine-2-carbonitrile Hydrochloride

• Inchi： 1S/C8H8N2.ClH/c1-7-2-3-8(4-5-9)10-6-7;/h2-3,6H,4H2,1H3;1H
• InChI Key： DOQGYWPHEPDJFQ-UHFFFAOYSA-N
• SMILES： C(C1N=CC(C)=CC=1)C#N.Cl

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 5-Methyl-pyridine-2-carbonitrile Hydrochloride

Comprehensive Overview of 5-Methyl-pyridine-2-carbonitrile Hydrochloride (CAS No. 1227269-01-3)

5-Methyl-pyridine-2-carbonitrile Hydrochloride (CAS No. 1227269-01-3) is a specialized organic compound widely recognized for its applications in pharmaceutical intermediates and agrochemical research. This compound, featuring a pyridine core substituted with a methyl group and a carbonitrile moiety, has garnered significant attention due to its versatile reactivity and potential in drug discovery. Researchers and industry professionals frequently search for terms like "5-Methyl-pyridine-2-carbonitrile Hydrochloride synthesis", "CAS 1227269-01-3 applications", and "pyridine derivatives in medicinal chemistry", reflecting its relevance in modern scientific inquiries.

The structural uniqueness of 5-Methyl-pyridine-2-carbonitrile Hydrochloride lies in its ability to serve as a building block for more complex molecules. Its nitrile functional group offers a reactive site for further modifications, making it invaluable in the development of heterocyclic compounds. Recent trends in AI-driven drug design and green chemistry have further highlighted the demand for such intermediates, as they align with sustainable synthesis practices and computational modeling needs. Searches for "eco-friendly synthesis of pyridine derivatives" and "machine learning in organic synthesis" often intersect with discussions about this compound.

From a technical perspective, 5-Methyl-pyridine-2-carbonitrile Hydrochloride exhibits notable stability under standard laboratory conditions, though proper storage in anhydrous environments is recommended to preserve its integrity. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize its purity, a topic frequently queried as "CAS 1227269-01-3 analytical methods". The compound’s solubility profile—readily dissolvable in polar solvents like methanol or dimethyl sulfoxide (DMSO)—makes it suitable for diverse experimental setups.

In the context of industrial applications, 5-Methyl-pyridine-2-carbonitrile Hydrochloride is often explored for its role in catalysis and ligand design. Its electron-withdrawing properties and planar structure contribute to its utility in metal-organic frameworks (MOFs) and cross-coupling reactions. These attributes resonate with current search trends around "advanced materials chemistry" and "high-throughput screening of catalysts", positioning the compound as a subject of cutting-edge research.

Safety and regulatory compliance are critical considerations when handling 5-Methyl-pyridine-2-carbonitrile Hydrochloride. While not classified as hazardous under standard protocols, best practices such as personal protective equipment (PPE) usage and fume hood ventilation are advised. Queries like "safe handling of nitrile compounds" and "laboratory waste disposal guidelines" often accompany discussions about this chemical, emphasizing the importance of responsible usage.

The future prospects of 5-Methyl-pyridine-2-carbonitrile Hydrochloride are closely tied to innovations in precision medicine and material science. As interest grows in tailored therapeutics and smart materials, the demand for high-purity intermediates like this compound is expected to rise. Emerging search terms such as "next-gen pharmaceutical intermediates" and "bioactive pyridine scaffolds" underscore its potential in these evolving fields.

In summary, 5-Methyl-pyridine-2-carbonitrile Hydrochloride (CAS No. 1227269-01-3) represents a pivotal compound bridging academic research and industrial innovation. Its multifaceted applications, coupled with its alignment with contemporary scientific trends, ensure its continued relevance in the global chemical landscape.